Lithium hydride
Lithium hydride
Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium.
Lithium hydride is an alkali metal hydride where the metal is specified as lithium.
Lithium hydride is an alkali metal hydride where the metal is specified as lithium.
Brand Name:
Vulcanchem
CAS No.:
7580-67-8
VCID:
VC21076161
InChI:
InChI=1S/Li.H/q+1;-1
SMILES:
[H-].[Li+]
Molecular Formula:
LiH
HLi
HLi
Molecular Weight:
8 g/mol
Lithium hydride
CAS No.: 7580-67-8
Cat. No.: VC21076161
Molecular Formula: LiH
HLi
Molecular Weight: 8 g/mol
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Specification
| Description | Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium. Lithium hydride is an alkali metal hydride where the metal is specified as lithium. |
|---|---|
| CAS No. | 7580-67-8 |
| Molecular Formula | LiH HLi |
| Molecular Weight | 8 g/mol |
| IUPAC Name | lithium;hydride |
| Standard InChI | InChI=1S/Li.H/q+1;-1 |
| Standard InChI Key | SRTHRWZAMDZJOS-UHFFFAOYSA-N |
| Isomeric SMILES | [H-].[Li+] |
| Impurities | The commercial product contains traces of impurities, e.g., unreacted lithium metal |
| SMILES | [H-].[Li+] |
| Canonical SMILES | [H-].[Li+] |
| Boiling Point | Decomposes (NIOSH, 2016) Decomposes |
| Colorform | Gray cubic crystals or powder, hygroscopic White translucent, crystalline mass or powder; commercial product is light bluish-gray due to minute amount of colloidally dispersed lithium Cubic crystals, darkens rapidly on exposure to light |
| Melting Point | 1256 °F (EPA, 1998) 688.7 °C 680 °C 1256°F |
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